Cas no 91963-65-4 (1,1-Cyclobutanedicarboxylicacid, 2-phenyl-)

• Product Name: 1,1-Cyclobutanedicarboxylicacid, 2-phenyl-
• CAS No: 91963-65-4
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 815324
• PubChem ID: 284145
• Update Time: 2025-04-19

1,1-Cyclobutanedicarboxylicacid, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclobutanedicarboxylicacid, 2-phenyl-
• 2-phenylcyclobutane-1,1-dicarboxylic acid
• Oprea1_658789
• AKOS030260879
• NSC-139874
• NSC 139874
• 91963-65-4
• NSC139874
• DTXSID80300898

• Inchi： 1S/C12H12O4/c13-10(14)12(11(15)16)7-6-9(12)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,14)(H,15,16)
• InChI Key： XUUXKHXLMLVJJP-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)CCC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 220.073559
• Monoisotopic Mass: 220.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 1.8

Experimental Properties

• Density: 1.392
• Boiling Point: 453.2°Cat760mmHg
• Flash Point: 242°C
• Refractive Index: 1.612

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives